Cas no 91456-94-9 (N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1))

• Product Name: N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1)
• CAS No: 91456-94-9
• MF: C₁₈H₄₁NO₃
• MW: 319.523046255112
• CID: 2813945
• PubChem ID: 71328216
• Update Time: 2025-04-21

N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1) Chemical and Physical Properties

Names and Identifiers

• tetra-n-butylammonium-acetat-hydrat
• DTXSID30757191
• DTXCID90707935
• 91456-94-9
• N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1)

• Inchi： 1S/C16H36N.C2H4O2.H2O/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-2(3)4;/h5-16H2,1-4H3;1H3,(H,3,4);1H2/q+1;;/p-1
• InChI Key： AOLQSMHROKSHOT-UHFFFAOYSA-M
• SMILES： [O-]C(C)=O.O.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 319.30864417Da
• Monoisotopic Mass: 319.30864417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 142
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų